3-[4-(quinoxalin-2-yl)-1,4-diazepan-1-yl]-1??,2-benzothiazole-1,1-dione

• IUPAC Name: 3-(4-quinoxalin-2-yl-1,4-diazepan-1-yl)-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C20H19N5O2S/c26-28(27)18-9-4-1-6-15(18)20(23-28)25-11-5-10-24(12-13-25)19-14-21-16-7-2-3-8-17(16)22-19/h1-4,6-9,14H,5,10-13H2
• InChI Key: XTDCGQPZDZFUDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C2=NS(=O)(=O)C3=CC=CC=C32)C4=NC5=CC=CC=C5N=C4
• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol

Description

Quinoxaline is a nitrogen-containing heterocyclic compound with many pharmaceutical and industrial purposes. It can be synthesized by adopting green chemistry principles. The quinoxaline containing drugs such as Olaquindox, Echinomycin, Atinoleutin, Levomycin, and Carbadox are currently used as an antibiotic in the market.

Synthesis Analysis

Quinoxaline can be synthesized by the reaction of spontaneous condensation between o-phenylene diamines and 1,2-dicarbonyl compounds. Several decades before, quinoxaline derivatives were first synthesized and tested for antimalarial activity. In 1965, the synthesis of quinoxaline-bearing sulfonamide with their physicochemical properties was reported.

Molecular Structure Analysis

Quinoxaline is a weakly basic bi-cyclic compound C8H6N2, having fused benzene and pyrazine rings. Quinoxaline is a low melting solid and is miscible in water. It is a weak base and can form salts with acids.

Chemical Reactions Analysis

Quinoxalines have been the subject of numerous synthetic routes developed by researchers, with a prime focus on green chemistry and cost-effective methods. The heterogeneous reactions of quinoxalin-2 (1 H )-ones are summarized by classifying different types of catalytic materials.

Physical And Chemical Properties Analysis

Quinoxaline derivatives exhibit typical electronic spectra with inbuilt intramolecular charge transfer (ICT) confirming donor–acceptor architecture. Electrochemical studies indicate the dyes possess relatively low lying LUMO (− 3.65 to − 3.98 eV) comparable to reported n-type/electron-transporting materials.

Scientific Research Applications

Anti-Cancer & Anti-Proliferative Activity

• Quinoxaline derivatives have demonstrated promising anti-cancer properties. .

Anti-Convulsant Activity

• Some quinoxaline compounds show potential as anti-epileptic agents. .

Anti-Tuberculosis Activity

• Quinoxalines have been evaluated for their ability to combat tuberculosis. .

Anti-Leishmanial Activity

• Leishmaniasis, caused by protozoan parasites, is a neglected tropical disease. .

Anti-Inflammatory Activity

• Quinoxaline derivatives exhibit anti-inflammatory effects. .

Anti-Oxidant Activity

• Some quinoxalines possess antioxidant properties. .

Anti-Diabetic Activity

• Quinoxalines may influence glucose metabolism and insulin sensitivity. .

Anti-Dengue Activity

• Dengue virus poses a significant health threat. .

Anti-Amoebiasis Activity

• .

Future Directions

Quinoxaline derivatives have diverse therapeutic uses and have become a crucial component in drugs used to treat various diseases. Due to the current pandemic situation caused by SARS-COVID 19, it has become essential to synthesize drugs to combat deadly pathogens. This review paves the way as a source of references for the further development of drug discovery in the wide spectrum of its biological importance.

Mechanism of Action

Target of Action

The compound “3-[4-(quinoxalin-2-yl)-1,4-diazepan-1-yl]-1,2-benzothiazole-1,1-dione” primarily targets Poly (ADP-ribose) polymerase 1 (PARP-1) and Epidermal Growth Factor Receptor (EGFR) . PARP-1 is a key protein involved in DNA repair and programmed cell death, while EGFR is a receptor tyrosine kinase that plays a crucial role in cell growth and differentiation .

Mode of Action

This compound interacts with its targets, leading to the inhibition of both PARP-1 and EGFR . The inhibition of PARP-1 prevents the repair of DNA damage in cancer cells, leading to cell death. The inhibition of EGFR blocks the signal transduction pathways that lead to cell proliferation .

Biochemical Pathways

The compound affects the DNA repair and cell proliferation pathways. By inhibiting PARP-1, it disrupts the DNA repair mechanism, leading to the accumulation of DNA damage in the cells . By inhibiting EGFR, it disrupts the signal transduction pathways that lead to cell proliferation .

Result of Action

The compound’s action results in significant cytotoxic activities against certain cancer cells . For example, it has been found to exhibit better cytotoxic activities against MDA-MB-231 cells than the drug Erlotinib . It induces apoptosis in these cells, arresting the cell cycle at the G2/M phase . It also upregulates P53, Bax, caspase-3, caspase-8, and caspase-9 gene levels, while downregulating the Bcl2 level .